Cas no 2229335-46-8 (4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol)

• Product Name: 4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol
• CAS No: 2229335-46-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6310504
• PubChem ID: 165617023
• Update Time: 2025-10-21

4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol
• EN300-1805975
• 2229335-46-8

• Inchi： 1S/C12H19NO4/c1-12(7-13,17-4)8-5-9(15-2)11(14)10(6-8)16-3/h5-6,14H,7,13H2,1-4H3
• InChI Key： PDSZMQLZXQAJRI-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.9Ų

Additional information on 4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol

4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol: A Comprehensive Overview

4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol, also known by its CAS number 2229335-46-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenol ring substituted with methoxy groups at positions 2 and 6, and a 1-amino-2-methoxypropan-2-yl group at position 4. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of this compound, particularly through the use of transition metal catalysts and microwave-assisted synthesis techniques. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more scalable for industrial applications.

One of the most promising aspects of this compound is its biological activity. Studies have shown that 4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary pharmacological studies suggest that this compound may have anti-inflammatory effects, making it a potential candidate for anti-inflammatory drug development.

The structural uniqueness of 4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol also lends itself to applications in materials science. Researchers have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. The presence of multiple functional groups allows for versatile chemical modifications, enabling the creation of materials with tailored properties for specific applications.

In terms of toxicity and safety profiles, recent studies have focused on evaluating the acute and chronic toxicity of 4-(1-amino-2-methoxypropan-2-yl)-2,6-dimethoxyphenol. These studies have provided valuable insights into its potential risks and benefits for human health. The results indicate that while the compound exhibits low toxicity at therapeutic doses, further long-term studies are required to fully understand its safety profile.

The development of analytical methods for the characterization and quantification of 4-(1-amino-2-methoxypropan-